Cas no 2027447-54-5 (1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2027447-54-5
• MF: C₉H₁₅ClO₃S
• MW: 238.731600999832
• CID: 6361756
• PubChem ID: 165495634
• Update Time: 2025-11-07

1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride
• 1-[(oxan-4-yl)methyl]cyclopropane-1-sulfonyl chloride
• 2027447-54-5
• EN300-1142830

• Inchi： 1S/C9H15ClO3S/c10-14(11,12)9(3-4-9)7-8-1-5-13-6-2-8/h8H,1-7H2
• InChI Key： BAKWRXWYWSCQFU-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2CCOCC2)CC1)(=O)=O

Computed Properties

• Exact Mass: 238.0430432g/mol
• Monoisotopic Mass: 238.0430432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride

Introduction to 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2027447-54-5) and Its Applications in Modern Chemical Biology

The compound 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2027447-54-5) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This unique molecular structure, characterized by a cyclopropane ring linked to an oxane moiety and terminated with a sulfonyl chloride functional group, has garnered significant attention in recent years due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry.

At the heart of this compound's utility lies its highly reactive sulfonyl chloride group, which serves as a powerful electrophile in various chemical transformations. The cyclopropane ring, known for its strained three-membered carbon framework, introduces rigidity into the molecular scaffold, making it an attractive component for designing biologically active molecules. The oxane group, derived from ethylene oxide, further enhances the compound's solubility and metabolic stability, making it particularly suitable for pharmaceutical applications.

Recent advancements in medicinal chemistry have highlighted the importance of cyclopropane-containing scaffolds in the development of novel therapeutic agents. These compounds often exhibit enhanced binding affinity and selectivity towards biological targets, owing to the unique conformational constraints imposed by the cyclopropane ring. For instance, studies have demonstrated that cyclopropanes can effectively modulate enzyme activity by inducing steric hindrance or altering the electronic properties of key binding pockets.

The presence of the sulfonyl chloride group in 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride opens up numerous possibilities for further functionalization. Sulfonyl chlorides are well-known intermediates in organic synthesis, frequently used to introduce sulfonamide functionalities into molecules. This transformation is particularly valuable in drug development, as sulfonamides are a cornerstone of many successful drugs, including antibiotics and antiviral agents.

In the realm of chemical biology, this compound has shown promise as a building block for constructing complex pharmacophores. Researchers have leveraged its reactivity to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The ability to precisely modify the molecular structure allows for fine-tuning of pharmacokinetic properties, including bioavailability and tissue distribution.

The oxane moiety in 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride also contributes to its overall chemical stability, making it a reliable precursor for large-scale synthesis. This stability is crucial for industrial applications where reproducibility and cost-effectiveness are paramount. Additionally, the compound's compatibility with various solvents and reaction conditions enhances its versatility in synthetic protocols.

Emerging research suggests that this compound may find utility beyond traditional pharmaceutical applications. For example, its unique structural features make it an attractive candidate for materials science, particularly in the development of advanced polymers with tailored mechanical properties. The combination of rigidity provided by the cyclopropane ring and flexibility introduced by the oxane group could lead to novel materials with enhanced durability and functionality.

From a computational chemistry perspective, 1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride offers an intriguing system for studying molecular interactions at a quantum mechanical level. Advanced computational methods have been employed to elucidate its electronic structure and predict its reactivity patterns. These insights are invaluable for designing more efficient synthetic routes and optimizing reaction conditions.

The compound's role in interdisciplinary research is further underscored by its potential applications in agrochemicals. By incorporating cyclopropane motifs into pesticide formulations, researchers aim to develop more effective and environmentally friendly solutions for crop protection. The sulfonyl chloride group provides a handle for further derivatization, allowing chemists to tailor the biological activity of these compounds towards specific targets.

In conclusion,1-(oxan-4-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2027447-54-5) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structural features and reactivity make it a valuable tool for researchers across multiple disciplines. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.